Cas no 1540407-64-4 (2-(Methoxymethyl)cycloheptan-1-ol)

• Product Name: 2-(Methoxymethyl)cycloheptan-1-ol
• CAS No: 1540407-64-4
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 5693149
• PubChem ID: 79569221
• Update Time: 2025-06-30

2-(Methoxymethyl)cycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• CS-0354325
• 1540407-64-4
• 2-(methoxymethyl)cycloheptan-1-ol
• EN300-1636506
• AKOS018125296
• Cycloheptanol, 2-(methoxymethyl)-
• 2-(Methoxymethyl)cycloheptan-1-ol

• Inchi： 1S/C9H18O2/c1-11-7-8-5-3-2-4-6-9(8)10/h8-10H,2-7H2,1H3
• SMILES： OC1CCCCCC1COC

Computed Properties

• Exact Mass: 158.130679813g/mol
• Monoisotopic Mass: 158.130679813g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Density: 0.958±0.06 g/cm3(Predicted)
• Boiling Point: 237.9±8.0 °C(Predicted)
• pka: 15.08±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 2-(Methoxymethyl)cycloheptan-1-ol

2-(Methoxymethyl)cycloheptan-1-ol: A Comprehensive Overview

2-(Methoxymethyl)cycloheptan-1-ol, identified by the CAS registry number 1540407-64-4, is a versatile organic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound, characterized by its unique structure featuring a cycloheptane ring with a hydroxyl group at position 1 and a methoxymethyl substituent at position 2, exhibits a wide range of applications and properties that make it an intriguing subject for research and development.

The synthesis of 2-(Methoxymethyl)cycloheptan-1-ol typically involves multi-step organic reactions, often utilizing techniques such as ring-opening polymerization or nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly production processes, aligning with the growing demand for sustainable chemical manufacturing. The compound's structure allows for various functional group transformations, making it a valuable intermediate in the synthesis of more complex molecules.

In terms of physical properties, 2-(Methoxymethyl)cycloheptan-1-ol is known for its moderate solubility in polar solvents and its stability under standard conditions. Its cycloheptane ring contributes to its rigidity, while the hydroxyl and methoxymethyl groups introduce flexibility and reactivity. These characteristics make it suitable for applications in drug design, where structural diversity is crucial for achieving desired pharmacokinetic profiles.

Recent studies have explored the potential of 2-(Methoxymethyl)cycloheptan-1-ol as a building block in the development of bioactive compounds. For instance, researchers have utilized this compound to synthesize novel antibiotics and anticancer agents, leveraging its unique reactivity to create molecules with enhanced efficacy and reduced toxicity. Additionally, its role in polymer chemistry has been investigated, with findings suggesting its potential as a monomer for producing biodegradable polymers.

The compound's ability to participate in various chemical reactions has also made it a valuable tool in click chemistry. By incorporating 2-(Methoxymethyl)cycloheptan-1-ol into reaction schemes, chemists can achieve rapid and selective bond formations, facilitating the construction of complex molecular architectures. This has significant implications for drug discovery and materials science, where efficiency and precision are paramount.

In conclusion, 2-(Methoxymethyl)cycloheptan-1-ol, CAS No. 1540407-64-4, stands out as a multifaceted compound with promising applications across diverse scientific domains. Its structural features, coupled with advancements in synthetic methodologies and functionalization techniques, position it as a key player in the development of innovative chemical products and therapies.